3-[[4-Methyl-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one

• IUPAC Name: 3-[[4-methyl-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C19H18N4OS2/c1-13-7-3-4-8-14(13)12-25-18-21-20-17(22(18)2)11-23-15-9-5-6-10-16(15)26-19(23)24/h3-10H,11-12H2,1-2H3
• InChI Key: TWWFZJTWPJOVEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C(N2C)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C19H18N4OS2
• Molecular Weight: 382.5 g/mol
• CAS No.: 847400-81-1

Description

3-[[4-Methyl-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one is a useful research compound. Its molecular formula is C19H18N4OS2 and its molecular weight is 382.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Catalyst- and Solvent-Free Synthesis : A study demonstrated an efficient approach for the regioselective synthesis of related compounds using microwave-assisted Fries rearrangement. This synthesis method could be relevant for 3-[[4-Methyl-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one, highlighting its potential in streamlined and eco-friendly chemical processes (Moreno-Fuquen et al., 2019).

Pharmaceutical Applications

• Antimicrobial and Antitubercular Activities : Sulfonyl derivatives related to this compound showed significant antibacterial and antifungal activities, as well as potent antitubercular properties against Mycobacterium tuberculosis, suggesting potential pharmaceutical applications (Suresh Kumar et al., 2013).
• Antioxidant Activity : Derivatives of this compound exhibited notable free radical scavenging activity, which could be leveraged in pharmaceutical contexts for their antioxidative properties (Tumosienė et al., 2014).

Chemical Structure and Properties

• Crystallographic Analysis : The crystallographic analysis of molecules similar to this compound has been conducted, providing insights into their molecular structures and intermolecular interactions, which are crucial for understanding their chemical properties and potential applications (Aydin et al., 2002).

Potential in Material Science

• Corrosion Inhibition : Related benzimidazole derivatives have been studied as corrosion inhibitors for mild steel, indicating the potential use of this compound in material science, particularly in protecting metals against corrosion (Yadav et al., 2013).

Mechanism of Action

Target of Action

The primary targets of this compound are ATF4 and NF-kB proteins . These proteins play a crucial role in the regulation of neuroprotection and anti-inflammatory responses .

Mode of Action

The compound interacts with its targets by binding to the active residues of ATF4 and NF-kB proteins . This interaction leads to the inhibition of endoplasmic reticulum (ER) stress , apoptosis , and the NF-kB inflammatory pathway .

Biochemical Pathways

The compound affects the biochemical pathways related to neuroprotection and anti-inflammation . It inhibits the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) in LPS-stimulated human microglia cells . It also reduces the expression of the ER chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Pharmacokinetics

The compound’s promising neuroprotective and anti-inflammatory properties suggest that it may have favorable adme (absorption, distribution, metabolism, and excretion) properties .

Result of Action

The compound’s action results in significant anti-neuroinflammatory properties and neuroprotective activity . It inhibits NO and TNF-α production in LPS-stimulated human microglia cells and reduces the expression of BIP and cleaved caspase-3 in human neuronal cells .